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Compound of Interest

Compound Name: n-Octyl-D-glucosamine

CAS No.: 188033-95-6

Cat. No.: B065339

Get Quote

Welcome to the technical support center for n-Octyl-D-glucosamine (OG), a widely utilized

non-ionic detergent in structural biology. This guide is designed for researchers, scientists, and

drug development professionals to navigate the complexities of using OG and to troubleshoot

common artifacts that can arise during structural studies of membrane proteins. Here, we delve

into the causality behind experimental choices and provide field-proven insights to ensure the

integrity of your results.

Frequently Asked Questions (FAQs)
Q1: What is n-Octyl-D-glucosamine and why is it used in structural biology?

A1: n-Octyl-D-glucosamine (OG) is a non-ionic detergent highly valued for its ability to

solubilize and stabilize membrane proteins, making them amenable to structural analysis

techniques like X-ray crystallography and cryo-electron microscopy (cryo-EM).[1] Its

effectiveness stems from its capacity to mimic the native lipid bilayer environment, thereby

preserving the structural and functional integrity of these challenging but critical drug targets.[1]
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Q2: What are the key physicochemical properties of n-Octyl-D-glucosamine I should be

aware of?

A2: Understanding the physicochemical properties of OG is crucial for its successful

application. These properties influence its behavior in solution and its interactions with

membrane proteins.

Property Value

Chemical Formula C₁₄H₃₁NO₅

Molecular Weight 293.40 g/mol [1][2][3][4]

Appearance White to off-white crystalline powder[1]

Solubility
Readily soluble in water, methanol, and

ethanol[1][2]

Critical Micelle Concentration (CMC) ~20-25 mM in water[1]

Q3: What are the most common artifacts induced by n-Octyl-D-glucosamine?

A3: The most prevalent artifacts associated with OG often stem from its chemical instability and

the presence of impurities. Commercial preparations can contain UV-absorbing and ionic

contaminants that may interfere with analytical techniques.[5][6] Additionally, OG can be

susceptible to hydrolysis, leading to the formation of degradation products that can

compromise sample homogeneity and introduce artifacts in structural data.

Q4: When should I consider using an alternative to n-Octyl-D-glucosamine?

A4: While OG is a versatile detergent, there are situations where alternatives may be more

suitable. Short-chain detergents like OG can sometimes be more denaturing to certain proteins,

such as G-protein coupled receptors (GPCRs), compared to longer-chain detergents.[7] If you

observe protein instability, aggregation, or a loss of activity, it is advisable to screen a panel of

detergents with varying alkyl chain lengths and head group compositions. Alternatives to

consider include n-dodecyl-β-D-maltoside (DDM), n-decyl-β-D-maltoside (DM), and n-nonyl-β-

D-glucoside (NG).[7]
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Troubleshooting Guides
Issue 1: Presence of UV-Absorbing Contaminants in
Commercial OG
Symptoms:

High background absorbance in UV-Vis spectrophotometry, interfering with protein

concentration measurements.

Unexpected peaks in chromatography profiles.

Cause: Commercial n-Octyl-D-glucosamine is often contaminated with impurities that absorb

UV light.[5][6] These contaminants can co-purify with the protein of interest and complicate

downstream analysis.

Troubleshooting Protocol:

Detection of Impurities:

Monitor the purity of your OG stock solution using spectrophotometry, size-exclusion

chromatography, and measurements of pH and conductivity.[5][6]

Purification of OG:

Utilize mixed-bed ion-exchange chromatography to effectively remove ionic impurities from

your OG solution.[5][6]

Workflow for OG Purification:

OG Purification Workflow

Commercial OG Solution Monitor Purity
(UV-Vis, SEC, pH, Conductivity)

Initial Assessment
Mixed-Bed Ion-Exchange

Chromatography

If Impurities Detected
Verify Purity of

Purified OG

Post-Purification
Purified OG Stock

Purity Confirmed

Click to download full resolution via product page
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Caption: Workflow for the purification of commercial n-Octyl-D-glucosamine.

Issue 2: Protein Denaturation and Aggregation
Symptoms:

Loss of protein activity or function.

Precipitation or aggregation of the protein during purification or storage.

Decreased α-helicity and interhelical packing in transmembrane regions observed in

structural data.[7]

Cause: Short-chain detergents like OG can be more disruptive to the native structure of some

membrane proteins, particularly GPCRs.[7] The high mobility of OG molecules can lead to the

formation of small micelles around the receptor, increased thermal motion, and penetration of

detergent molecules into the protein core, causing destabilization.[7]

Troubleshooting Protocol:

Detergent Screening:

Systematically screen a panel of detergents with longer alkyl chains, such as n-dodecyl-β-

D-maltoside (DDM) and n-decyl-β-D-maltoside (DM), which are generally considered

milder.[7]

Inclusion of Stabilizing Agents:

For GPCRs and other sensitive proteins, the addition of cholesteryl hemisuccinate (CHS)

to the detergent solution can enhance stability by increasing packing interactions within

the receptor and stiffening the detergent micelle.[7]

Optimize Detergent Concentration:

Work at the lowest effective concentration of OG, typically just above the critical micelle

concentration (CMC), to minimize denaturation.

Detergent Comparison for Protein Stability:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b065339/docs?utm_src=pdf-body#technical-support-center-n-octyl-d-glucosamine-og-in-structural-studies
https://pmc.ncbi.nlm.nih.gov/articles/PMC5148649/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5148649/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5148649/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5148649/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5148649/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detergent Type Alkyl Chain Length
General Stability
Profile

n-Octyl-D-

glucosamine (OG)
Short-chain C8

Can be destabilizing

for some proteins[7]

n-Nonyl-β-D-glucoside

(NG)
Short-chain C9

Similar to OG, may

cause

destabilization[7]

n-Decyl-β-D-maltoside

(DM)
Long-chain C10

Generally milder than

OG and NG[7]

n-Dodecyl-β-D-

maltoside (DDM)
Long-chain C12

Considered a very

mild and stabilizing

detergent[7]

Issue 3: Artifacts in Cryo-EM due to Air-Water Interface
Interactions
Symptoms:

Preferred orientation of particles in vitreous ice.

Denaturation or disassembly of protein complexes.

Uneven sample distribution in the cryo-EM grid holes.[8][9]

Cause: During cryo-EM sample preparation, biomolecules can interact with the air-water

interface (AWI), leading to the adoption of preferred orientations and potential damage to the

molecules.[8][9] While detergents like OG are sometimes used to mitigate these effects, they

can also contribute to sample heterogeneity if not used carefully.

Troubleshooting Protocol:

Optimize Plunge-Freezing Parameters:
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Adjust blotting time, humidity, and temperature to minimize the time the sample is exposed

to the AWI.

Use of Support Films:

Employ grids with a thin carbon or graphene oxide support layer to reduce AWI effects.

Encapsulation Strategies:

For particularly challenging samples, consider encapsulating the target protein within a

hydrophilic and structurally homogeneous protein shell, or "nanocrate," to shield it from the

AWI.[8][9]

Decision Tree for Mitigating AWI Artifacts:
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Mitigating Air-Water Interface (AWI) Artifacts
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Caption: Decision tree for troubleshooting air-water interface artifacts in cryo-EM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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